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Compound of Interest

Compound Name: Methyl acetimidate

Cat. No.: B1676432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl acetimidate, a versatile reagent
in organic synthesis and various research applications. This document outlines its chemical
properties, synthesis, and key applications, with a focus on its relevance to drug development

and biochemical studies.

Core Chemical Identifiers and Properties

Methyl acetimidate is an organic compound that serves as a valuable intermediate in
chemical synthesis.[1] It is characterized by the presence of an acetimidate functional group.[1]
The compound is also available as a hydrochloride salt, which exhibits different solubility and

stability properties.
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Methyl Acetimidate

Identifier Methyl Acetimidate .
Hydrochloride
CAS Number 14777-29-8[1][2][3] 14777-27-6
Molecular Formula CsH7NO C3HsCINO (or C3H7NO-HCI)
Molecular Weight 73.09 g/mol 109.55 g/mol
Appearance Colorless to pale yellow liquid White to yellow powder
Methyl ethanimidate, Acetimidic acid methyl ester
Synonyms . . :
Acetimidic acid, methyl ester hydrochloride

Applications in Research and Development

Methyl acetimidate and its hydrochloride salt are utilized in a variety of synthetic and research
applications:

Organic Synthesis: It is a key reagent in the formation of imines and amidines, which are
important intermediates in the synthesis of pharmaceuticals and agrochemicals.

o Peptide Synthesis: The hydrochloride salt is used in peptide synthesis to facilitate the
formation of amide bonds.

» Protein Modification: It has been employed in protein crystallography to modify lysine
residues, which can improve protein solubility and stability, aiding in crystallization for
structural analysis.

» Biochemical Research: Methyl acetimidate hydrochloride acts as an inhibitor of the N-
methylation of phosphatidylethanolamine, allowing researchers to study the roles of
phospholipid methylation in biological processes.

Experimental Workflow: Protein Modification for
Crystallography

The following diagram illustrates a generalized workflow for the chemical modification of protein
lysine residues using methyl acetimidate hydrochloride prior to crystallization trials. This
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process, known as amidination, alters the charge of the lysine side chains and can promote the
formation of crystal contacts.
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Caption: Workflow for protein lysine modification using methyl acetimidate HCI.

Key Chemical Reactions

Methyl acetimidate is known for its reactivity, particularly in hydrolysis and in the formation of
other functional groups.

Hydrolysis

In the presence of water, methyl acetimidate can undergo hydrolysis to yield methyl acetate
and ammonia. Its hydrochloride salt can similarly hydrolyze to form methylamine and acetic
acid.

Imine Formation

A significant application of methyl acetimidate hydrochloride is its reaction with aldehydes and
ketones to form imines. This reaction is a cornerstone of its utility in the synthesis of nitrogen-
containing compounds. The general logical relationship for this reaction is outlined below.

Methyl Acetimidate HCI Reaction _ .-~~~ _ . -~ RN Rearrangement Imine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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